Cas no 1289083-20-0 (7-Chloroimidazo[1,2-a]pyridin-3-amine)

• Product Name: 7-Chloroimidazo[1,2-a]pyridin-3-amine
• CAS No: 1289083-20-0
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• CID: 3166795
• PubChem ID: 76849440
• Update Time: 2025-05-25

7-Chloroimidazo[1,2-a]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 7-Chloroimidazo[1,2-a]pyridin-3-amine
• 1289083-20-0

• Inchi： 1S/C7H6ClN3/c8-5-1-2-11-6(9)4-10-7(11)3-5/h1-4H,9H2
• InChI Key： JGKGEDPMBBNTTH-UHFFFAOYSA-N
• SMILES： ClC1C=CN2C(=CN=C2C=1)N

Computed Properties

• Exact Mass: 167.0250249Da
• Monoisotopic Mass: 167.0250249Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 7-Chloroimidazo[1,2-a]pyridin-3-amine

Comprehensive Overview of 7-Chloroimidazo[1,2-a]pyridin-3-amine (CAS No. 1289083-20-0): Properties, Applications, and Research Insights

7-Chloroimidazo[1,2-a]pyridin-3-amine (CAS No. 1289083-20-0) is a heterocyclic organic compound with a molecular formula of C₇H₆ClN₃. This imidazo[1,2-a]pyridine derivative has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework and potential bioactivity. The compound features a chloro-substituted imidazo[1,2-a]pyridine core, which is a privileged scaffold in drug discovery, often associated with antimicrobial, antiviral, and anti-inflammatory properties.

Recent studies highlight the growing interest in 7-Chloroimidazo[1,2-a]pyridin-3-amine as a building block for small-molecule therapeutics. Its imidazo[1,2-a]pyridine moiety is frequently explored in kinase inhibitors and GPCR-targeted drugs, aligning with trends in precision medicine. Researchers are particularly intrigued by its potential role in modulating protein-protein interactions (PPIs), a hot topic in drug discovery circles. The compound's amine group at the 3-position offers versatility for further derivatization, making it valuable for combinatorial chemistry libraries.

From a synthetic chemistry perspective, CAS 1289083-20-0 serves as a key intermediate in multicomponent reactions (MCRs), which are gaining traction for their atom economy and green chemistry applications. Its chloro-substitution enables selective cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, addressing the pharmaceutical industry's demand for fragment-based drug design. Analytical data shows the compound typically appears as a white to off-white crystalline powder with high HPLC purity (>98%), meeting stringent pharmaceutical-grade standards.

The compound's stability under physiological pH conditions has prompted investigations into its bioavailability profiles, a critical factor in medicinal chemistry optimization. Computational studies using molecular docking simulations suggest favorable binding interactions with various enzyme targets, particularly those involved in inflammatory pathways. This aligns with current industry focus on targeted therapies for chronic diseases. However, comprehensive ADMET studies (Absorption, Distribution, Metabolism, Excretion, and Toxicity) remain an active area of research to fully characterize its therapeutic potential.

In material science applications, 7-Chloroimidazo[1,2-a]pyridin-3-amine has shown promise as a precursor for organic electronic materials. Its conjugated system and ability to form stable coordination complexes make it interesting for developing OLED intermediates or photocatalysts. These applications tap into the booming market for sustainable energy solutions and green technologies.

Quality control protocols for CAS 1289083-20-0 typically involve advanced characterization techniques including NMR spectroscopy (1H, 13C), mass spectrometry (HRMS), and X-ray crystallography for structural confirmation. The compound's thermal stability (decomposition point >200°C) makes it suitable for high-temperature reactions, a property valued in process chemistry scale-up operations.

Emerging patent literature reveals innovative applications of 7-Chloroimidazo[1,2-a]pyridin-3-amine in bioconjugation strategies, particularly for antibody-drug conjugates (ADCs) development. This connects with the booming targeted cancer therapy sector, where researchers seek novel payloads with improved therapeutic indices. The compound's logP value (predicted ~2.1) suggests favorable membrane permeability, supporting its investigation in CNS drug development programs.

From a regulatory standpoint, 7-Chloroimidazo[1,2-a]pyridin-3-amine is not currently listed in controlled substance schedules, facilitating its use in international research collaborations. However, proper laboratory safety protocols should always be followed when handling fine chemicals. The compound's structure-activity relationships (SAR) continue to be explored through systematic medicinal chemistry modifications, particularly focusing on the impact of halogen positioning on pharmacophore efficiency.

Supply chain data indicates increasing global demand for CAS 1289083-20-0, with major suppliers offering custom synthesis services at various scales (mg to kg). This reflects the compound's transition from academic curiosity to preclinical development candidate. Current price trends show stability in the fine chemicals market, though availability may fluctuate based on raw material sourcing for the imidazo[1,2-a]pyridine scaffold precursors.

Future research directions for 7-Chloroimidazo[1,2-a]pyridin-3-amine may explore its potential in proteolysis targeting chimeras (PROTACs) or molecular glues, two cutting-edge modalities in degrader therapeutics. The compound's balanced lipophilicity and hydrogen-bonding capacity position it well for such innovative applications. Additionally, its possible role in antiviral drug development warrants investigation given the ongoing need for broad-spectrum therapeutic agents.